Cas no 1804404-37-2 (6-Chloro-2-chloromethyl-3-cyanobenzoic acid)

• Product Name: 6-Chloro-2-chloromethyl-3-cyanobenzoic acid
• CAS No: 1804404-37-2
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4980384
• Update Time: 2025-05-25

6-Chloro-2-chloromethyl-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-chloromethyl-3-cyanobenzoic acid

• Inchi： 1S/C9H5Cl2NO2/c10-3-6-5(4-12)1-2-7(11)8(6)9(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： BIUCGTSOXUSCEH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(CCl)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 6-Chloro-2-chloromethyl-3-cyanobenzoic acid

Introduction to 6-Chloro-2-chloromethyl-3-cyanobenzoic acid (CAS No. 1804404-37-2)

6-Chloro-2-chloromethyl-3-cyanobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804404-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives, characterized by its unique structural features, including chloro and cyano substituents, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 6-Chloro-2-chloromethyl-3-cyanobenzoic acid consists of a benzoic acid core substituted with a chlorine atom at the 6-position, a chloromethyl group at the 2-position, and a cyano group at the 3-position. This arrangement imparts reactivity that makes it a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its versatility in various chemical transformations.

In recent years, 6-Chloro-2-chloromethyl-3-cyanobenzoic acid has been explored for its potential applications in medicinal chemistry. The compound’s ability to serve as a precursor for more intricate scaffolds has been highlighted in several studies. For instance, researchers have utilized this molecule to synthesize novel analogs with enhanced binding affinity to biological targets. The chloromethyl and cyano functional groups provide multiple sites for further modifications, enabling the creation of derivatives with tailored pharmacological properties.

One of the most compelling aspects of 6-Chloro-2-chloromethyl-3-cyanobenzoic acid is its role in developing small-molecule inhibitors for therapeutic applications. Studies have demonstrated its utility in generating compounds that exhibit inhibitory effects on enzymes and receptors involved in inflammatory and metabolic disorders. The structural motif of this compound has been incorporated into molecules designed to modulate pathways relevant to diseases such as cancer, diabetes, and neurodegenerative conditions. The chloro substituents, in particular, have been shown to enhance interactions with biological targets, improving drug-like properties such as solubility and bioavailability.

The synthesis of 6-Chloro-2-chloromethyl-3-cyanobenzoic acid involves multi-step organic reactions that highlight its synthetic significance. The process typically begins with the functionalization of benzoic acid derivatives, followed by selective chlorination and cyanation at specific positions. Advanced synthetic techniques, including cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity. These methodologies underscore the compound’s importance as a building block in modern synthetic chemistry.

Recent advancements in computational chemistry have further illuminated the potential of 6-Chloro-2-chloromethyl-3-cyanobenzoic acid. Molecular modeling studies have predicted its interactions with various biological targets, providing insights into how structural modifications can optimize its pharmacological activity. These predictions have guided experimental efforts, leading to the discovery of novel derivatives with improved efficacy and reduced toxicity. The integration of computational tools with traditional wet chemistry has accelerated the drug discovery process significantly.

The pharmaceutical industry has taken note of 6-Chloro-2-chloromethyl-3-cyanobenzoic acid due to its promising characteristics as an intermediate. Companies specializing in custom synthesis have begun offering this compound for research purposes, recognizing its utility in generating lead compounds for drug development. The demand for high-quality intermediates like this one reflects the growing interest in targeted therapy and personalized medicine approaches.

Future research directions for 6-Chloro-2-chloromethyl-3-cyanobenzoic acid may focus on expanding its applications beyond traditional pharmaceuticals. For example, agrochemical companies are exploring benzoic acid derivatives for developing novel pesticides and herbicides. The reactivity and structural features of this compound make it a candidate for synthesizing environmentally friendly agrochemicals that offer effective pest control while minimizing ecological impact.

In conclusion, 6-Chloro-2-chloromethyl-3-cyanobenzoic acid (CAS No. 1804404-37-2) represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structural attributes and versatile reactivity position it as a crucial intermediate for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow even further.